Cas no 2228403-52-7 (4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine
• CAS No: 2228403-52-7
• MF: C₈H₁₅F₂NS
• MW: 195.273207902908
• CID: 6183255
• PubChem ID: 165840725
• Update Time: 2025-06-14

4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine
• 2228403-52-7
• EN300-1972807
• 4,4-difluoro-1-[(methylsulfanyl)methyl]cyclohexan-1-amine

• Inchi： 1S/C8H15F2NS/c1-12-6-7(11)2-4-8(9,10)5-3-7/h2-6,11H2,1H3
• InChI Key： NCQCEPSTXBKMIB-UHFFFAOYSA-N
• SMILES： S(C)CC1(CCC(CC1)(F)F)N

Computed Properties

• Exact Mass: 195.08932698g/mol
• Monoisotopic Mass: 195.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine

Recent Advances in the Study of 4,4-Difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine (CAS: 2228403-52-7)

The compound 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine (CAS: 2228403-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic accessibility of 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine through novel catalytic methods, which have improved yield and purity. The incorporation of fluorine atoms and the methylsulfanyl group in the cyclohexane ring has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity against a range of biological targets, including enzymes involved in inflammatory pathways and neurotransmitter regulation. Preliminary data suggest that it may have potential applications in treating neurological disorders and inflammatory diseases, although further mechanistic studies are required to elucidate its exact mode of action.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine with its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the design of more potent analogs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its metabolic stability and tissue distribution. Ongoing research is focused on addressing these issues through medicinal chemistry approaches, including the introduction of additional functional groups and the development of prodrug strategies.

In conclusion, 4,4-difluoro-1-(methylsulfanyl)methylcyclohexan-1-amine represents a valuable scaffold for drug discovery, with its unique chemical structure and promising biological activity. Continued research efforts are expected to further explore its therapeutic potential and translate these findings into clinical applications.